Cas no 1000536-38-8 (2-(2-Fluoro-6-methylpyridin-3-yl)acetonitrile)

• Product Name: 2-(2-Fluoro-6-methylpyridin-3-yl)acetonitrile
• CAS No: 1000536-38-8
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 4913478
• Update Time: 2025-06-09

2-(2-Fluoro-6-methylpyridin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-methylpyridin-3-yl)acetonitrile
• 2-Fluoro-6-methylpyridine-3-acetonitrile
• 2-(2-Fluoro-6-methylpyridin-3-yl)acetonitrile

• Inchi： 1S/C8H7FN2/c1-6-2-3-7(4-5-10)8(9)11-6/h2-3H,4H2,1H3
• InChI Key： ZOZZTQKIHQHSNM-UHFFFAOYSA-N
• SMILES： FC1=C(CC#N)C=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7

Additional information on 2-(2-Fluoro-6-methylpyridin-3-yl)acetonitrile

Introduction to 2-(2-Fluoro-6-methylpyridin-3-yl)acetonitrile (CAS No. 1000536-38-8)

2-(2-Fluoro-6-methylpyridin-3-yl)acetonitrile is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional attributes. This molecule, identified by the CAS number 1000536-38-8, has garnered considerable attention due to its potential applications in the synthesis of bioactive molecules. The presence of both fluoro and methyl substituents on the pyridine ring enhances its reactivity and binding affinity, making it a valuable intermediate in drug discovery processes.

The structural framework of 2-(2-Fluoro-6-methylpyridin-3-yl)acetonitrile consists of a pyridine core substituted at the 2-position with a fluorine atom and at the 6-position with a methyl group. The 3-position is connected to an acetonitrile group, which serves as a versatile handle for further functionalization. This particular arrangement imparts distinct electronic properties, influencing its interactions with biological targets. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, a feature that has been extensively leveraged in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated pyridines as key structural motifs in drug candidates. These compounds often exhibit improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. 2-(2-Fluoro-6-methylpyridin-3-yl)acetonitrile exemplifies this trend, as it serves as a building block for synthesizing novel therapeutic agents. Its incorporation into drug molecules has been associated with enhanced receptor binding and reduced susceptibility to metabolic degradation.

One of the most compelling aspects of 2-(2-Fluoro-6-methylpyridin-3-yl)acetonitrile is its role in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzyme systems relevant to cancer therapy. The fluoro substituent's ability to engage in hydrogen bonding and π-stacking interactions further enhances its suitability for such applications. Moreover, the acetonitrile moiety provides a site for further derivatization, allowing chemists to fine-tune the properties of their final products.

The synthesis of 2-(2-Fluoro-6-methylpyridin-3-yl)acetonitrile typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. These synthetic routes highlight the compound's significance as a synthetic intermediate in industrial-scale drug production.

Recent advancements in computational chemistry have further illuminated the potential of 2-(2-Fluoro-6-methylpyridin-3-yl)acetonitrile as a pharmacophore. Molecular modeling studies have revealed that this compound can effectively interact with specific amino acid residues in target proteins, leading to potent inhibitory effects. Such insights have guided the design of next-generation drug candidates with improved efficacy and selectivity. The integration of experimental data with computational predictions has been instrumental in optimizing lead compounds derived from this scaffold.

The versatility of 2-(2-Fluoro-6-methylpyridin-3-yl)acetonitrile extends beyond its role as an intermediate in drug synthesis. It has also been explored in materials science applications, where its electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). The fluorine atom's electron-withdrawing nature influences charge transport mechanisms, making this compound a candidate for enhancing device performance.

As research continues to uncover new applications for fluorinated pyridines, 2-(2-Fluoro-6-methylpyridin-3-yl)acetonitrile is poised to remain at the forefront of chemical innovation. Its unique combination of structural features and functional properties ensures its continued relevance in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will likely drive further discoveries leveraging this versatile compound.

In conclusion,2-(2-Fluoro-6-methylpyridin)-3 - yl)acetonitrile (CAS No. 1000536 - 38 - 8) represents a cornerstone molecule in modern chemical research. Its contributions to pharmaceutical development are underscored by its ability to serve as a scaffold for generating bioactive molecules with improved pharmacological profiles. As new methodologies and computational tools emerge,this compound will undoubtedly play an integral role in shaping the future of medicinal chemistry.